3-methoxy-1-(4-{[1-(3-methoxypropanoyl)-4-piperidinyl]oxy}benzoyl)piperidine

• IUPAC Name: 3-methoxy-1-[4-[4-(3-methoxypiperidine-1-carbonyl)phenoxy]piperidin-1-yl]propan-1-one
• InChI: InChI=1S/C22H32N2O5/c1-27-15-11-21(25)23-13-9-19(10-14-23)29-18-7-5-17(6-8-18)22(26)24-12-3-4-20(16-24)28-2/h5-8,19-20H,3-4,9-16H2,1-2H3
• InChI Key: BWCSYEWVMVYWHT-UHFFFAOYSA-N
• Canonical SMILES: COCCC(=O)N1CCC(CC1)OC2=CC=C(C=C2)C(=O)N3CCCC(C3)OC
• Molecular Formula: C22H32N2O5
• Molecular Weight: 404.5 g/mol

Description

3-methoxy-1-(4-{[1-(3-methoxypropanoyl)-4-piperidinyl]oxy}benzoyl)piperidine, also known as MPDPH, is a chemical compound that has been studied for its potential use in scientific research. This compound has shown promising results in various studies related to its mechanism of action, biochemical and physiological effects, and potential applications in the field of medicine.

Mechanism of Action

3-methoxy-1-(4-{[1-(3-methoxypropanoyl)-4-piperidinyl]oxy}benzoyl)piperidine works by binding to specific receptors in the brain, including the dopamine transporter and sigma-1 receptor. This binding leads to changes in the activity of these receptors, which can have a variety of effects on brain function and behavior.
Biochemical and Physiological Effects:
3-methoxy-1-(4-{[1-(3-methoxypropanoyl)-4-piperidinyl]oxy}benzoyl)piperidine has been shown to have a variety of biochemical and physiological effects in animal models, including changes in dopamine signaling, altered behavior, and decreased anxiety. These effects make it a valuable tool for studying the underlying mechanisms of various neurological disorders.

Advantages and Limitations for Lab Experiments

One of the main advantages of using 3-methoxy-1-(4-{[1-(3-methoxypropanoyl)-4-piperidinyl]oxy}benzoyl)piperidine in lab experiments is its high affinity for certain brain receptors, which makes it a valuable tool for studying the effects of different drugs and chemicals on these receptors. However, one limitation of using 3-methoxy-1-(4-{[1-(3-methoxypropanoyl)-4-piperidinyl]oxy}benzoyl)piperidine is that it can be difficult to obtain in pure form, which can affect the accuracy and reproducibility of experimental results.

Future Directions

There are many potential future directions for research involving 3-methoxy-1-(4-{[1-(3-methoxypropanoyl)-4-piperidinyl]oxy}benzoyl)piperidine. Some possible areas of study include its potential use in the treatment of neurological disorders such as Parkinson's disease and schizophrenia, its effects on brain function and behavior, and its potential as a tool for studying the underlying mechanisms of drug addiction and other addictive behaviors. Additionally, further research is needed to better understand the safety and potential side effects of using 3-methoxy-1-(4-{[1-(3-methoxypropanoyl)-4-piperidinyl]oxy}benzoyl)piperidine in scientific research.

Synthesis Methods

3-methoxy-1-(4-{[1-(3-methoxypropanoyl)-4-piperidinyl]oxy}benzoyl)piperidine can be synthesized through a multi-step process involving the reaction of various chemicals, including piperidine, 3-methoxypropanoyl chloride, and 4-hydroxybenzoic acid. The synthesis process is complex and requires careful attention to detail to ensure the purity and potency of the final product.

Scientific Research Applications

3-methoxy-1-(4-{[1-(3-methoxypropanoyl)-4-piperidinyl]oxy}benzoyl)piperidine has been studied for its potential use as a research tool in various scientific fields, including neuroscience and pharmacology. This compound has been shown to have a high affinity for certain receptors in the brain, which makes it a valuable tool for studying the effects of different drugs and chemicals on these receptors.